Cas no 79685-55-5 (Hexanoic acid, 6-chloro-5-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 6-chloro-5-oxo-, ethyl ester
• CAS No: 79685-55-5
• MF: C₈H₁₃ClO₃
• MW: 192.640022039413
• CID: 532470
• PubChem ID: 10726421
• Update Time: 2025-04-19

Hexanoic acid, 6-chloro-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-chloro-5-oxo-, ethyl ester
• ethyl 6-chloro-5-oxohexanoate
• DTXSID50443983
• ETHYL6-CHLORO-5-OXOHEXANOATE
• 79685-55-5

• Inchi： 1S/C8H13ClO3/c1-2-12-8(11)5-3-4-7(10)6-9/h2-6H2,1H3
• InChI Key： OACOMFUXMZYKMI-UHFFFAOYSA-N
• SMILES： ClCC(CCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 192.0553220g/mol
• Monoisotopic Mass: 192.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų